Cas no 2228731-25-5 (2-2-methoxy-3-(trifluoromethyl)phenylcyclopropan-1-amine)

• Product Name: 2-2-methoxy-3-(trifluoromethyl)phenylcyclopropan-1-amine
• CAS No: 2228731-25-5
• MF: C₁₁H₁₂F₃NO
• MW: 231.214293479919
• CID: 6437626
• PubChem ID: 165853040
• Update Time: 2025-11-05

2-2-methoxy-3-(trifluoromethyl)phenylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-2-methoxy-3-(trifluoromethyl)phenylcyclopropan-1-amine
• 2-[2-methoxy-3-(trifluoromethyl)phenyl]cyclopropan-1-amine
• EN300-1941892
• 2228731-25-5

• Inchi： 1S/C11H12F3NO/c1-16-10-6(7-5-9(7)15)3-2-4-8(10)11(12,13)14/h2-4,7,9H,5,15H2,1H3
• InChI Key： VHRIWPDRLPICRR-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1OC)C1CC1N)(F)F

Computed Properties

• Exact Mass: 231.08709849g/mol
• Monoisotopic Mass: 231.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-2-methoxy-3-(trifluoromethyl)phenylcyclopropan-1-amine

Introduction to 2-2-methoxy-3-(trifluoromethyl)phenylcyclopropan-1-amine (CAS No. 2228731-25-5)

2-2-methoxy-3-(trifluoromethyl)phenylcyclopropan-1-amine, identified by the CAS number 2228731-25-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropan ring fused with an aromatic system, which imparts unique structural and electronic properties. The presence of both methoxy and trifluoromethyl substituents further enhances its chemical reactivity and potential biological activity, making it a promising candidate for further exploration in drug discovery.

The cyclopropan ring is a key structural feature of this molecule, known for its high strain energy and reactivity. This strained three-membered ring often serves as a bioisostere for larger cyclic structures, allowing for improved metabolic stability and better pharmacokinetic profiles in drug candidates. In the case of 2-2-methoxy-3-(trifluoromethyl)phenylcyclopropan-1-amine, the aromatic phenyl ring provides additional electronic diversity, while the methoxy and trifluoromethyl groups introduce both hydrophilic and lipophilic characteristics, respectively. This balance is crucial for optimizing solubility and membrane permeability, which are critical factors in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such compounds with biological targets with unprecedented accuracy. The trifluoromethyl group, in particular, has been widely recognized for its ability to enhance metabolic stability and binding affinity due to its electron-withdrawing properties. When incorporated into a molecule like 2-2-methoxy-3-(trifluoromethyl)phenylcyclopropan-1-amine, it can significantly improve the compound's interaction with enzymes and receptors, potentially leading to more effective therapeutic outcomes.

The methoxy group, on the other hand, can influence the compound's solubility and bioavailability. Its presence can also serve as a handle for further chemical modifications, allowing researchers to fine-tune the properties of the molecule for specific applications. For instance, methoxy-substituted compounds often exhibit enhanced binding to certain protein targets, which can be exploited in the development of targeted therapies.

In the realm of drug discovery, 2-2-methoxy-3-(trifluoromethyl)phenylcyclopropan-1-amine represents a fascinating example of how structural modifications can lead to novel bioactivities. The combination of a strained cyclopropan ring with electronically diverse substituents offers a rich scaffold for exploring new pharmacological pathways. Current research is focused on understanding how these structural features influence biological function, with particular interest in potential applications in oncology, inflammation, and central nervous system disorders.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The cyclopropan ring can be easily functionalized, allowing for the creation of derivatives with tailored properties. For example, researchers have explored methods to introduce additional heterocycles or polar groups into the structure, aiming to enhance specific interactions with biological targets. These efforts are supported by increasingly sophisticated synthetic methodologies that enable the efficient preparation of complex molecules.

The long tail keyword "pharmaceutical applications" highlights the broad scope of potential uses for 2-2-methoxy-3-(trifluoromethyl)phenylcyclopropan-1-amine. Studies have begun to investigate its role in modulating enzyme activity and receptor binding, with early results suggesting promising activity against several key therapeutic targets. The compound's unique structural features make it particularly well-suited for addressing challenges in drug design, such as improving selectivity and reducing off-target effects.

Another area of interest is the use of 2-2-methoxy-3-(trifluoromethyl)phenylcyclopropan-1-amine as a starting material for exploring novel chemical reactions and synthetic pathways. The strained cyclopropan ring is known to participate in various reactions that are not typically observed with larger cyclic systems. These reactions can lead to unexpected products with unique biological activities, providing new avenues for drug discovery. Researchers are also investigating ways to leverage these reactions for scalable synthesis, which is essential for moving promising candidates into clinical development.

The integration of machine learning and artificial intelligence into drug discovery has further accelerated the exploration of compounds like 2-2-methoxy-3-(trifluoromethyl)phenylcyclopropan-1-amine. Advanced algorithms can predict potential bioactivities based on structural features, allowing researchers to prioritize compounds that are most likely to succeed in preclinical studies. This approach has already led to several high-profile successes in identifying novel therapeutic agents, and it continues to drive innovation in the field.

In conclusion, 2 22 methoxy 3 trifluoromethyl phenylcyclopropan 1 amine (CAS No 2228731 25 5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and diverse substituents make it a versatile scaffold for exploring new therapeutic modalities. As research progresses，this compound is poised to play an important role in developing next-generation drugs that address unmet medical needs across multiple disease areas。